4-chloro-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide

• IUPAC Name: 4-chloro-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide
• InChI: InChI=1S/C25H20ClNO5/c1-14-19-13-18(27-25(29)15-4-7-17(26)8-5-15)9-11-20(19)32-24(14)23(28)16-6-10-21(30-2)22(12-16)31-3/h4-13H,1-3H3,(H,27,29)
• InChI Key: LJEFJYVQLKNGJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl)C(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C25H20ClNO5
• Molecular Weight: 449.9 g/mol
• CAS No.: 929412-51-1

Description

4-Chloro-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide is a benzamide derivative featuring a benzofuran core substituted with a 3,4-dimethoxybenzoyl group at position 2, a methyl group at position 3, and a 4-chlorobenzamide moiety at position 4. The compound shares synthetic pathways common to benzamide derivatives, such as carbodiimide-mediated coupling (as seen in and ) .

Biological Activity

The compound 4-chloro-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide is a synthetic derivative belonging to the benzamide class, which has garnered attention for its potential biological activities, particularly in oncology. This article explores its biological activity, mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{24}\text{H}_{22}\text{Cl}\text{N}\text{O}_{3}$$

This structure includes a chloro group, a benzamide moiety, and a dimethoxybenzoyl group attached to a benzofuran core. The presence of these functional groups is crucial for its biological activity.

Biological Activity Overview

Research indicates that compounds with similar structures exhibit various biological activities, including anticancer properties. The following sections detail specific findings related to the compound's activity.

Anticancer Activity

• Mechanism of Action : The compound is believed to interact with specific molecular targets involved in cancer cell proliferation. For instance, it may inhibit the serine-threonine kinase AKT signaling pathway, which is crucial for cancer cell survival and proliferation .
• In Vitro Studies : In vitro assays have shown that derivatives of benzofuran compounds can induce apoptosis in cancer cell lines. For example, studies demonstrated that certain benzofuran derivatives exhibited significant cytotoxic effects against lung adenocarcinoma cells (A549), with IC50 values indicating effective inhibition of cell growth .
• In Vivo Studies : Animal models have been used to assess the efficacy of similar compounds in reducing tumor growth. For instance, compounds with structural similarities have demonstrated reduced metastatic lesions in murine models without adverse effects on body weight or vital organ size .

Structure-Activity Relationship (SAR)

The SAR analysis reveals that:

• The presence of the N-phenethyl carboxamide group significantly enhances antiproliferative activity.
• Substituents such as halogens (e.g., Cl) at specific positions on the aromatic rings contribute positively to cytotoxicity.
• The introduction of hydroxyl groups can enhance binding interactions with biological targets, thereby increasing potency .

Table 1: Summary of Biological Activity Findings

Compound	Activity Type	Cell Line/Model	IC50 (µM)	Reference
4-chloro-N-[...]	Anticancer	A549 (lung adenocarcinoma)	16.4
Benzofuran Derivative 1	Antiproliferative	HCT116 p53-null	1.136
Benzofuran Derivative 2	Cytotoxicity	EAC cells	CTC50 High

Case Studies

Several case studies have highlighted the potential of benzofuran derivatives in cancer therapy:

• Case Study 1 : A study involving a related benzofuran derivative showed significant inhibition of tumor growth in a lung cancer model, demonstrating its potential as a therapeutic agent .
• Case Study 2 : Research on another derivative indicated its ability to induce apoptosis in breast cancer cells through modulation of the p53 pathway, suggesting that structural modifications can lead to enhanced therapeutic profiles .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following compounds are structurally analogous, differing primarily in substituent groups on the benzamide, benzofuran, or aryl rings. Key comparisons are summarized in Table 1.

Table 1: Comparison of Structural and Physicochemical Properties

Compound Name / ID	Substituents	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Features
4-Chloro-N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide (Target)	3,4-Dimethoxybenzoyl, 4-chlorobenzamide, 3-methylbenzofuran	Not explicitly stated*	~470–480 (estimated)	Not reported	High polarity due to dimethoxy and Cl
F267-0328 ()	3,4-Dimethoxybenzoyl, 4-tert-butylbenzamide, 3-methylbenzofuran	C₂₉H₂₉NO₅	471.55	Not reported	tert-butyl enhances lipophilicity
F267-0329 ()	2,5-Dimethoxybenzoyl, 4-tert-butylbenzamide, 3-methylbenzofuran	C₂₉H₂₉NO₅	471.55	Not reported	Altered methoxy positioning affects polarity
Compound 51 ()	3-Fluorophenyl-triazine, benzylthio, 4-methylphenyl	C₃₄H₂₆ClFN₄O₄S₂	701.17	266–268	Fluorine enhances thermal stability
Compound 52 ()	4-Trifluoromethylphenyl-triazine, benzylthio, 4-methylphenyl	C₃₅H₂₆ClF₃N₄O₄S₂	751.17	277–279	CF₃ group increases melting point
N-[2-(4-Chlorobenzoyl)-3-methylbenzofuran-5-yl]-3,4,5-trimethoxybenzamide ()	4-Chlorobenzoyl, 3,4,5-trimethoxybenzamide	C₂₆H₂₁ClNO₅	469.89	Not reported	Trimethoxy group increases polarity

*Molecular formula inferred from structural analogs.

Computational and Crystallographic Insights

• Software like SHELX () and ORTEP () are widely used for refining crystal structures of benzamide derivatives, aiding in understanding steric and electronic effects .